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Compound of Interest

Compound Name: Thiazafluron

Cat. No.: B1196667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thiazafluron is a non-selective herbicide, now considered obsolete, that was used for the

control of a broad spectrum of annual and perennial weeds. Its mode of action is the inhibition

of photosynthetic electron transport.[1] This guide provides a comprehensive overview of the

environmental fate and toxicological profile of Thiazafluron, presenting key data in a structured

format, detailing experimental methodologies, and illustrating relevant pathways and workflows.
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Property Value Source

IUPAC Name

1,3-dimethyl-1-[5-

(trifluoromethyl)-1,3,4-

thiadiazol-2-yl]urea

[2]

CAS Number 25366-23-8 [2]

Molecular Formula C6H7F3N4OS [3]

Molecular Weight 240.2 g/mol

Water Solubility 2.096 g/L (at 20°C) [4]

Vapor Pressure 0.488 mPa (at 20°C) [1]

Log Kow (Octanol-Water

Partition Coefficient)
0.8 [3]

Environmental Fate
The environmental persistence and mobility of a pesticide are critical factors in assessing its

potential environmental impact. This section details the degradation and transport processes of

Thiazafluron in various environmental compartments.

Degradation
Abiotic Degradation

Hydrolysis: No quantitative data on the hydrolysis half-life of Thiazafluron at different pH

values was found in the available search results.

Photolysis: No quantitative data on the aqueous photolysis half-life or quantum yield for

Thiazafluron was found in the available search results.

Biotic Degradation

Soil Degradation: Thiazafluron is classified as persistent in soil. A typical aerobic soil

degradation half-life (DT50) is reported to be 125 days.[1] General literature suggests a

DT50 range of 50-200 days.[1]
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Mobility
Leaching: Thiazafluron is considered to have high leachability potential, as indicated by its

GUS (Groundwater Ubiquity Score) leaching potential index of 3.12.[1]

Adsorption/Desorption: Specific soil adsorption coefficients (Koc) for Thiazafluron were not

found in the search results.

Bioconcentration
The potential for a chemical to accumulate in living organisms is indicated by its

Bioconcentration Factor (BCF).

Organism BCF Value (L/kg) Potential Source

Fish (species not

specified)
6.2 Low [1]

Toxicology
This section summarizes the toxicological effects of Thiazafluron on various organisms.

Mammalian Toxicology
Thiazafluron is classified as having moderate acute toxicity to mammals.[1]

Test Species Endpoint Value Source

Acute Oral

Toxicity
Rat LD50 Not Found

Acute Dermal

Toxicity
Rat LD50 > 2150 mg/kg bw [1]

Acute Inhalation

Toxicity
Rat LC50 > 0.35 mg/L [1]

Ecotoxicology
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Aquatic Organisms

Thiazafluron exhibits low acute toxicity to fish and Daphnia.[1]

Test Species Endpoint Value Source

Fish Acute

Toxicity
Not Specified LC50 Not Found

Daphnia Acute

Toxicity
Not Specified EC50 Not Found

Algae Toxicity Not Specified EC50 Not Found

Terrestrial Organisms

Test Species Endpoint Value Source

Earthworm

Toxicity
Not Specified LC50 Not Found

Honeybee Acute

Contact Toxicity
Not Specified LD50 Not Found

Honeybee Acute

Oral Toxicity
Not Specified LD50 Not Found

Non-Target Plants

As a non-selective herbicide, Thiazafluron is expected to be toxic to a wide range of non-

target plants. However, specific data on the sensitivity of different plant species were not found.

Experimental Protocols
Standardized guidelines, such as those provided by the Organisation for Economic Co-

operation and Development (OECD), are typically followed for determining the environmental

fate and toxicology of chemical substances.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1196667?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/632.htm
https://www.benchchem.com/product/b1196667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Fate Experiments
Hydrolysis

Guideline: OECD Guideline for the Testing of Chemicals, Section 1, Test No. 111:

"Hydrolysis as a Function of pH".

Methodology: This test involves dissolving the test substance in sterile aqueous buffer

solutions of different pH values (typically 4, 7, and 9). The solutions are incubated in the dark

at a constant temperature. Samples are taken at various time intervals and analyzed for the

concentration of the parent substance and any major hydrolysis products. The rate of

hydrolysis and the half-life are then calculated for each pH.

Aqueous Photolysis

Guideline: OECD Guideline for the Testing of Chemicals, Section 3, Test No. 316:

"Phototransformation of Chemicals in Water – Direct Photolysis".

Methodology: A solution of the test substance in sterile, buffered water is exposed to a light

source that simulates natural sunlight. Control samples are kept in the dark to account for

other degradation processes like hydrolysis. The concentration of the test substance is

measured over time in both the irradiated and dark control samples. The rate of photolysis

and the photolytic half-life are determined. The quantum yield, which is a measure of the

efficiency of the photochemical process, can also be calculated.

Soil Degradation

Guideline: OECD Guideline for the Testing of Chemicals, Section 3, Test No. 307: "Aerobic

and Anaerobic Transformation in Soil".

Methodology: The test substance is applied to fresh soil samples. For aerobic degradation,

the soil is maintained under aerobic conditions with controlled temperature and moisture. For

anaerobic degradation, the soil is saturated with water and purged with an inert gas to create

anaerobic conditions. The concentration of the test substance and its major transformation

products are monitored over time. The rate of degradation and the DT50 (time for 50%

dissipation) are calculated for both aerobic and anaerobic conditions.
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Toxicological Experiments
Acute Oral Toxicity

Guideline: OECD Guideline for the Testing of Chemicals, Section 4, Test No. 423: "Acute

Oral Toxicity - Acute Toxic Class Method".

Methodology: The test substance is administered orally to a small group of rodents (usually

rats) at a single dose level. The animals are observed for signs of toxicity and mortality over

a period of 14 days. Based on the outcome, further groups may be dosed at higher or lower

levels to determine the LD50 (the dose that is lethal to 50% of the test animals).

Acute Dermal Toxicity

Guideline: OECD Guideline for the Testing of Chemicals, Section 4, Test No. 402: "Acute

Dermal Toxicity".

Methodology: A single dose of the test substance is applied to a shaved area of the skin of

the test animals (usually rabbits or rats). The application site is typically covered with a

porous gauze dressing for 24 hours. The animals are observed for signs of toxicity and

mortality for up to 14 days, and the dermal LD50 is determined.

Acute Inhalation Toxicity

Guideline: OECD Guideline for the Testing of Chemicals, Section 4, Test No. 403: "Acute

Inhalation Toxicity".

Methodology: Test animals (usually rats) are exposed to the test substance in the form of a

gas, vapor, aerosol, or dust in an inhalation chamber for a defined period (typically 4 hours).

The animals are then observed for up to 14 days for signs of toxicity and mortality to

determine the LC50 (the concentration that is lethal to 50% of the test animals).

Fish Acute Toxicity

Guideline: OECD Guideline for the Testing of Chemicals, Section 2, Test No. 203: "Fish,

Acute Toxicity Test".
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Methodology: Fish are exposed to a range of concentrations of the test substance in water

for a period of 96 hours. The number of dead fish is recorded at 24, 48, 72, and 96 hours,

and the LC50 is calculated at the end of the exposure period.

Daphnia sp. Acute Immobilisation Test

Guideline: OECD Guideline for the Testing of Chemicals, Section 2, Test No. 202: "Daphnia

sp. Acute Immobilisation Test".

Methodology: Daphnids are exposed to various concentrations of the test substance in water

for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours, and the

EC50 (the concentration that causes immobilization in 50% of the daphnids) is determined.

Alga, Growth Inhibition Test

Guideline: OECD Guideline for the Testing of Chemicals, Section 2, Test No. 201: "Alga,

Growth Inhibition Test".

Methodology: Cultures of a selected species of green algae are exposed to a range of

concentrations of the test substance over a period of 72 hours. The growth of the algae is

measured, and the EC50 (the concentration that inhibits growth by 50%) is calculated.
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Caption: Environmental fate pathways of Thiazafluron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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